BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide: Properties of CAS
number 130408-89-8

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

2,2, 2-trifluoro-1-(1H-pyrrol-3-
Compound Name:
yl)ethanone

cat. No.: B1316261

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a technical overview of the known properties of the chemical
compound with CAS number 130408-89-8. Despite a comprehensive search of scientific
literature and patent databases, detailed information regarding the pharmacological properties,
mechanism of action, and specific biological experimental data for this compound remains
largely unavailable in the public domain. This guide, therefore, focuses on the established
chemical and physical characteristics.

Chemical and Physical Properties

The compound identified by CAS number 130408-89-8 is chemically named 2,2,2-trifluoro-1-
(1H-pyrrol-3-yl)ethanone. Its fundamental properties are summarized in the table below.
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Property Value Source
Molecular Formula CeHaF3NO [1]
Molecular Weight 163.10 g/mol [1]
IUPAC Name 2,2,2-trifluoro-1-(1H-pyrrol-3-
yl)ethanone
Synonyms 3-(Trifluoroacetyl)pyrrole
Physical Form Solid
Boiling Point 203.6 °C
Structure:

Caption: Chemical structure of 2,2,2-trifluoro-1-(1H-pyrrol-3-yl)ethanone.

Hazard Information

Based on available safety data, 2,2,2-trifluoro-1-(1H-pyrrol-3-yl)ethanone is classified with

the following hazards:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Pharmacological and Biological Properties

A thorough search of scientific databases and patent literature did not yield any specific

information on the pharmacological properties, mechanism of action, or biological targets of

2,2,2-trifluoro-1-(1H-pyrrol-3-yl)ethanone. While the pyrrole chemical scaffold is present in

many biologically active molecules, no studies were found that specifically investigate the

activity of this particular compound.
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Experimental Protocols and Quantitative Data

No published experimental studies detailing methodologies or providing quantitative data such
as IC50 values, binding affinities, or pharmacokinetic parameters for CAS number 130408-89-8
could be located.

Signaling Pathways and Experimental Workflows

Due to the absence of information on the biological activity and mechanism of action of this
compound, no signaling pathways or experimental workflows can be described or visualized.

Conclusion

The compound with CAS number 130408-89-8, 2,2,2-trifluoro-1-(1H-pyrrol-3-yl)ethanone, is
a known chemical entity with defined physical and chemical properties. However, its biological
profile remains uncharacterized in the public scientific domain. For researchers and drug
development professionals, this compound represents a novel chemical space with unexplored
potential. Further investigation would be required to determine any pharmacological activity
and its mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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